2-[(Imidazo[1,2-b]pyridazin-6-yl)sulfanyl]-N,N-dimethylethan-1-amine

• CAS RN: 113501-26-1
• Molecular Formula: C10H14N4S
• Molecular Weight: 222.31 g/mol
• IUPAC Name: 2-imidazo[1,2-b]pyridazin-6-ylsulfanyl-N,N-dimethylethanamine
• InChI: InChI=1S/C10H14N4S/c1-13(2)7-8-15-10-4-3-9-11-5-6-14(9)12-10/h3-6H,7-8H2,1-2H3
• InChI Key: DALKKCBNKVLXFJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCSC1=NN2C=CN=C2C=C1

Description

2-[(Imidazo[1,2-b]pyridazin-6-yl)sulfanyl]-N,N-dimethylethan-1-amine is a useful research compound. Its molecular formula is C10H14N4S and its molecular weight is 222.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 20 ml of methanol is dissolved 2.8 g of 2-dimethylaminoethanethiol. To this, 20 ml of 2M solution of sodium methoxide in methanol and 3 g of 6-chloroimidazo-[1,2-b]pyridazine are added successively and the mixture is heated in a sealed tube for 4 hours at 150° C. After cooling, the solvent is evaporated and the residue is treated with water. The mixture is then extracted with methylene chloride. The organic layer is separated, washed with saturated aqueous solution of sodium chloride and dried over MgSO4. Evaporation of the solvent gives 2.5 g of the title compound as pale yellow crystals.